Methyl 2-amino-5-(2-chloro-4-(trifluoromethyl)phenoxy)benzoate
Overview
Description
Synthesis Analysis
While specific synthesis methods for Methyl 2-amino-5-(2-chloro-4-(trifluoromethyl)phenoxy)benzoate are not directly available, related compounds have been synthesized through various methods. For instance, the synthesis of (E)-4-methoxybut-3-en-2-one with LiHMDS at −78 °C, followed by TFA-mediated cyclization, has been reported .Scientific Research Applications
Subheading Crystal Structure and Molecular Interactions
Methyl 2-amino-5-(2-chloro-4-(trifluoromethyl)phenoxy)benzoate has been studied for its crystal structure and molecular interactions. The compound forms part of trifluoromethyl-substituted protoporphyrinogen IX oxidase inhibitors, showing dihedral angles and distances between the farthest two atoms in its crystal structures. The molecular structures are linked through C-H...O interactions to form sheets of molecules, indicating a stable and intricate crystal lattice (Li et al., 2005).
Pesticidal Applications
Subheading Pesticidal Applications
The compound, also referred to as amidoflumet, has been recognized for its use as a novel acaricide. Its structural orientation facilitates intramolecular N—H⋯O hydrogen bonding, which might contribute to its pesticidal efficacy (Kimura & Hourai, 2005).
Antagonist Activity in Receptors
Subheading Antagonist Activity in Receptors
A derivative of this compound, 4-({2-[Isobutyl(phenylsulfonyl)amino]-5-(trifluoromethyl)phenoxy}methyl)benzoic acid, has been identified as a functional PGE2 antagonist, selective for the EP1 receptor subtype. Structural modifications of this derivative have led to optimized antagonist activity, indicating the compound's relevance in receptor activity modulation (Naganawa et al., 2006).
Synthesis Processes
Subheading Synthesis Processes
The compound has been involved in various synthesis processes, illustrating its role as an intermediary in the formation of complex chemicals. These processes involve intricate steps of reduction, condensation, cyclization, methylation, and hydrolysis, demonstrating its versatility in chemical synthesis (Liu, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been known to interact with various receptors and enzymes, influencing their function .
Mode of Action
It’s worth noting that the trifluoromethyl group in the compound could potentially influence its interaction with its targets . The presence of the trifluoromethyl group can enhance the lipophilicity of the compound, which may affect its binding affinity to its targets .
Biochemical Pathways
Compounds with similar structures have been known to influence various biochemical pathways, leading to different downstream effects .
Pharmacokinetics
The trifluoromethyl group in the compound could potentially influence its pharmacokinetic properties .
Result of Action
It’s worth noting that the trifluoromethyl group in the compound could potentially influence its biological activity .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially influence its action .
properties
IUPAC Name |
methyl 2-amino-5-[2-chloro-4-(trifluoromethyl)phenoxy]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClF3NO3/c1-22-14(21)10-7-9(3-4-12(10)20)23-13-5-2-8(6-11(13)16)15(17,18)19/h2-7H,20H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLOQUFPZQGEZJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)OC2=C(C=C(C=C2)C(F)(F)F)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClF3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50206833 | |
Record name | Benzoic acid, 2-amino-5-(2-chloro-4-(trifluoromethyl)phenoxy)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50206833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58105-66-1 | |
Record name | Benzoic acid, 2-amino-5-(2-chloro-4-(trifluoromethyl)phenoxy)-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058105661 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 2-amino-5-(2-chloro-4-(trifluoromethyl)phenoxy)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50206833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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